Cas no 1314648-13-9 (1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1314648-13-9
• MF: C₁₁H₈BrF₂N
• MW: 272.088728904724
• CID: 5863601
• PubChem ID: 129955417
• Update Time: 2025-06-14

1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile
• 1314648-13-9
• EN300-1894034

• Inchi： 1S/C11H8BrF2N/c12-7-4-8(13)10(9(14)5-7)11(6-15)2-1-3-11/h4-5H,1-3H2
• InChI Key： XKJWXLZSWWUABW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 270.98082g/mol
• Monoisotopic Mass: 270.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile

Comprehensive Analysis of 1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314648-13-9)

1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile (CAS No. 1314648-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclobutane ring with a difluorophenyl group and a nitrile functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its halogenated aromatic and rigid cyclic components could enhance binding affinity to biological targets.

In recent years, the demand for fluorinated compounds like 1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile has surged, driven by their stability and bioactivity. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves metabolic stability and membrane permeability. This compound's bromo and difluoro substitutions further expand its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating biaryl scaffolds for drug candidates.

The synthesis of 1314648-13-9 typically involves multi-step organic transformations, including cyclobutanation and electrophilic aromatic substitution. Its nitrile group offers additional reactivity, enabling conversions to amides, carboxylic acids, or tetrazoles—key motifs in bioactive molecules. Given the rising interest in small-molecule therapeutics, this compound aligns with trends toward fragment-based drug design (FBDD), where its compact size and functional diversity could serve as a valuable building block.

From an industrial perspective, 1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile is also explored in material science, particularly for organic electronics. Its aromatic and aliphatic hybrid structure may contribute to tunable electronic properties, relevant for OLEDs or photovoltaic materials. As sustainability gains traction, researchers are investigating greener synthetic routes for such compounds, addressing concerns about solvent waste and energy efficiency.

Analytical characterization of this compound relies on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for reproducibility in research. With the growing emphasis on AI-driven drug discovery, computational studies on 1314648-13-9 could predict its interactions with proteins, accelerating hit-to-lead optimization.

In summary, 1-(4-bromo-2,6-difluorophenyl)cyclobutane-1-carbonitrile exemplifies the intersection of synthetic chemistry and applied sciences. Its relevance to precision medicine, green chemistry, and advanced materials ensures its continued prominence in scientific discourse. Future studies may explore its derivatives for targeted therapies or sustainable industrial applications, solidifying its role in innovation.